Cas no 329694-30-6 (2-(4-Chlorobenzyl)thioacetohydrazide)

• Product Name: 2-(4-Chlorobenzyl)thioacetohydrazide
• CAS No: 329694-30-6
• MF: C₉H₁₁ClN₂OS
• MW: 230.714439630508
• MDL: MFCD02940413
• CID: 4712786
• Update Time: 2025-05-21

2-(4-Chlorobenzyl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorobenzyl)thio]acetohydrazide
• 2-((4-Chlorobenzyl)thio)acetohydrazide
• 2-[(4-chlorobenzyl)sulfanyl]acetohydrazide
• 2-[(4-chlorophenyl)methylthio]acetohydrazide
• TimTec1_001688
• Oprea1_712866
• HMS1538M16
• STK445586
• SBB000701
• BBL017400
• ST020992
• R6278
• 2-[(4-chlorophenyl)methylsulfanyl]acetohydrazide
• 2-{[(4-chlorophenyl)methyl]sulfanyl}acetohydrazide
• 2-(4-Chlorobenzyl)thioacetohydrazide

• MDL： MFCD02940413
• Inchi： 1S/C9H11ClN2OS/c10-8-3-1-7(2-4-8)5-14-6-9(13)12-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key： SNHAFZQQCFDVOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• Topological Polar Surface Area: 80.4

2-(4-Chlorobenzyl)thioacetohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-Chlorobenzyl)thioacetohydrazide

2-(4-Chlorobenzyl)thioacetohydrazide (CAS 329694-30-6): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

2-(4-Chlorobenzyl)thioacetohydrazide (CAS 329694-30-6) is an important sulfur-containing hydrazide derivative that has gained significant attention in pharmaceutical research and specialty chemical synthesis. This organosulfur compound features a unique molecular structure combining a chlorobenzyl group with a thioacetohydrazide moiety, making it particularly valuable for designing novel bioactive molecules and functional materials.

The growing interest in sulfur-containing heterocycles in drug discovery has positioned 2-(4-chlorobenzyl)thioacetohydrazide derivatives as promising building blocks. Recent studies highlight their potential in developing antimicrobial agents, with particular relevance in addressing antibiotic resistance - a major global health concern. Researchers are exploring its structure-activity relationships to optimize therapeutic properties while maintaining safety profiles.

From a chemical perspective, 329694-30-6 demonstrates interesting reactivity patterns due to the presence of both thioamide and hydrazide functional groups. These features enable diverse transformations, including cyclization reactions to form various nitrogen-sulfur heterocycles. The 4-chlorobenzyl substituent contributes to enhanced lipophilicity, which can be crucial for biological activity and material properties.

In material science applications, derivatives of 2-(4-chlorobenzyl)thioacetohydrazide have shown promise in creating novel coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a multidentate ligand makes it valuable for designing materials with specific electronic or catalytic properties. Recent patents highlight its utility in developing advanced functional materials for energy storage and sensor technologies.

The synthesis of CAS 329694-30-6 typically involves the reaction between 4-chlorobenzyl chloride and thioacetohydrazide under controlled conditions. Process optimization remains an active area of research, with focus on improving yield, purity, and sustainability. Green chemistry approaches using alternative solvents and catalytic systems are being investigated to reduce environmental impact.

Analytical characterization of 2-(4-chlorobenzyl)thioacetohydrazide employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research and industrial applications. Recent advances in analytical instrumentation have enabled more detailed studies of its molecular properties and interactions.

In the pharmaceutical sector, 329694-30-6 derivatives are being evaluated for various therapeutic applications. The compound's scaffold shows particular promise in neurological drug development, with potential activity against neurodegenerative diseases. Additionally, its metal-chelating properties make it interesting for developing diagnostic imaging agents and therapeutic metal complexes.

The commercial availability of 2-(4-chlorobenzyl)thioacetohydrazide has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various purity grades, with high-purity research grade material commanding premium pricing. Market analysts note increasing interest from both academic institutions and pharmaceutical companies, particularly in regions with strong life science research sectors.

Storage and handling of CAS 329694-30-6 require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material in powder form to prevent inhalation or contact exposure.

Future research directions for 2-(4-chlorobenzyl)thioacetohydrazide include exploring its potential in catalysis, materials science, and medicinal chemistry. The compound's versatility suggests it may play important roles in developing next-generation therapeutics and functional materials. As synthetic methodologies advance, we can expect to see more innovative applications of this interesting chemical building block.

For researchers working with 329694-30-6, recent literature suggests several promising synthetic modifications. The thioacetohydrazide group can be selectively functionalized to create diverse derivatives, while the aromatic chlorobenzyl moiety offers opportunities for further substitution or coupling reactions. These transformations significantly expand the compound's utility in molecular design and drug discovery programs.

In conclusion, 2-(4-chlorobenzyl)thioacetohydrazide (CAS 329694-30-6) represents a valuable chemical intermediate with broad potential across multiple scientific disciplines. Its unique structural features and versatile reactivity continue to inspire innovative applications in both pharmaceutical development and advanced material design. As research progresses, this compound is likely to maintain its importance in the development of novel bioactive molecules and functional materials.